![molecular formula C18H23F2NO2 B6188548 ethyl 3-benzyl-9,9-difluoro-3-azabicyclo[3.3.1]nonane-1-carboxylate CAS No. 2648962-06-3](/img/no-structure.png)
ethyl 3-benzyl-9,9-difluoro-3-azabicyclo[3.3.1]nonane-1-carboxylate
Overview
Description
Ethyl 3-benzyl-9,9-difluoro-3-azabicyclo[3.3.1]nonane-1-carboxylate, more commonly known as EF-3, is a synthetic compound that is used in a variety of scientific research applications. EF-3 is a member of the azabicyclo family of compounds, which are characterized by their cyclic structure and the presence of a nitrogen atom in the ring. EF-3 is a fluorinated compound, meaning that it contains fluorine atoms in its structure. EF-3 has a wide range of applications, including the synthesis of other compounds, biochemical and physiological studies, and laboratory experiments.
Scientific Research Applications
EF-3 has a variety of scientific research applications, including biochemical and physiological studies, and laboratory experiments. EF-3 has been used to synthesize other compounds, such as fluorinated amines and fluorinated carboxylic acids. EF-3 has also been used to study the biochemical and physiological effects of fluorinated compounds on living organisms. EF-3 has been used in a variety of laboratory experiments, including the study of enzyme kinetics and the synthesis of new compounds.
Mechanism of Action
The mechanism of action of EF-3 is not fully understood, but it is believed to involve the formation of a complex between EF-3 and the target molecule. EF-3 binds to the target molecule, forming a stable complex that is resistant to degradation. This complex then undergoes a series of biochemical and physiological reactions, resulting in the desired effect.
Biochemical and Physiological Effects
EF-3 has been shown to have a variety of biochemical and physiological effects. EF-3 has been shown to inhibit the activity of enzymes involved in the metabolism of fatty acids, which can lead to an increase in fatty acid levels in the body. EF-3 has also been shown to increase the activity of enzymes involved in the synthesis of cholesterol and triglycerides, which can lead to an increase in cholesterol and triglyceride levels. EF-3 has also been shown to inhibit the activity of enzymes involved in the breakdown of carbohydrates, which can lead to an increase in glucose levels in the body.
Advantages and Limitations for Lab Experiments
EF-3 has several advantages for laboratory experiments, including its low toxicity and its ability to form stable complexes with target molecules. EF-3 is also relatively inexpensive and easy to synthesize. However, EF-3 has several limitations for laboratory experiments, including its low solubility in water and its limited stability in aqueous solution.
Future Directions
For EF-3 research include the development of new synthesis methods and the study of its biochemical and physiological effects on living organisms. Additionally, further research into the mechanism of action of EF-3 could lead to the development of new compounds with improved properties. Finally, further research into the use of EF-3 in laboratory experiments could lead to the development of new techniques and applications.
Synthesis Methods
EF-3 can be synthesized from a variety of starting materials, including benzyl alcohol, difluoromethyl bromide, and 1-azabicyclo[3.3.1]nonane-1-carboxylic acid. The synthesis of EF-3 involves the reaction of the starting materials with a base and a catalyst, followed by a series of purification steps. The reaction is typically carried out in aqueous solution, and the resulting product is a white crystalline solid.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for ethyl 3-benzyl-9,9-difluoro-3-azabicyclo[3.3.1]nonane-1-carboxylate involves the reaction of benzylamine with 1,3-difluoro-2-propanol to form the intermediate 3-benzyl-9,9-difluoro-3-azabicyclo[3.3.1]nonan-1-ol. This intermediate is then reacted with ethyl chloroformate to form the final product, ethyl 3-benzyl-9,9-difluoro-3-azabicyclo[3.3.1]nonane-1-carboxylate.", "Starting Materials": [ "Benzylamine", "1,3-difluoro-2-propanol", "Ethyl chloroformate" ], "Reaction": [ "Step 1: Benzylamine is reacted with 1,3-difluoro-2-propanol in the presence of a catalyst to form the intermediate 3-benzyl-9,9-difluoro-3-azabicyclo[3.3.1]nonan-1-ol.", "Step 2: The intermediate 3-benzyl-9,9-difluoro-3-azabicyclo[3.3.1]nonan-1-ol is then reacted with ethyl chloroformate in the presence of a base to form the final product, ethyl 3-benzyl-9,9-difluoro-3-azabicyclo[3.3.1]nonane-1-carboxylate." ] } | |
CAS RN |
2648962-06-3 |
Molecular Formula |
C18H23F2NO2 |
Molecular Weight |
323.4 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
